Cas no 345612-68-2 (1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane)

• Product Name: 1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
• CAS No: 345612-68-2
• MF: C₂₆H₅₂N₈O₄
• MW: 540.742285728455
• MDL: MFCD09263306
• CID: 92775
• PubChem ID: 30443056
• Update Time: 2025-04-18

1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetrakis(dimethylaminocarbonylmethyl)-1,4,8,11-tetraazacyclotetradecane
• Cyclam-N,N',N",N'"-tetrakis(N,N-dimethyl-2-acetamide)
• N,N-dimethyl-2-[4,8,11-tris[2-(dimethylamino)-2-oxoethyl]-1,4,8,11-tetrazacyclotetradec-1-yl]acetamide
• Cyclam-N,N',N'',N'''-tetrakis(N,N-dimethyl-2-acetamide)
• SCHEMBL15043685
• DTXSID60652721
• MFCD09263306
• 345612-68-2
• 2,2',2'',2'''-(1,4,8,11-Tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrakis(N,N-dimethylacetamide)

• MDL： MFCD09263306
• Inchi： 1S/C26H52N8O4/c1-27(2)23(35)19-31-11-9-12-33(21-25(37)29(5)6)17-18-34(22-26(38)30(7)8)14-10-13-32(16-15-31)20-24(36)28(3)4/h9-22H2,1-8H3
• InChI Key： NHIYUNTZPHPSAA-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(N(C)C)=O)CCCN(CC(N(C)C)=O)CCN(CC(N(C)C)=O)CCC1)N(C)C

Computed Properties

• Exact Mass: 540.41100
• Monoisotopic Mass: 540.41115217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.055
• Boiling Point: 679.5°C at 760 mmHg
• Flash Point: 262°C
• Refractive Index: 1.496
• PSA: 94.20000
• LogP: -1.90740
• Sensitiveness: Hygroscopic
• Solubility: Soluble with water